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Compound of Interest

Diadenosine pentaphosphate
Compound Name:

pentasodium

Cat. No.: B15597894

An In-depth Examination of a Key Endogenous Signaling Molecule and Potent Enzyme
Inhibitor

Diadenosine pentaphosphate pentasodium (Ap5A), an endogenous purine dinucleotide, has
garnered significant attention within the scientific community for its multifaceted roles in cellular
signaling and as a highly specific inhibitor of adenylate kinase. This technical guide provides a
comprehensive overview of Ap5A's biochemical properties, its intricate involvement in key
signaling pathways, and detailed experimental protocols for its application in research and drug
development.

Core Properties and Biochemical Profile

Diadenosine pentaphosphate is a member of the diadenosine polyphosphate family (ApnA),
which consists of two adenosine moieties linked by a chain of five phosphate groups.[1][2] It is
found in the secretory vesicles of platelets and chromaffin cells.[2] The pentasodium salt form
is commonly used in research settings.
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Property Value Reference

P1,P5-Di(adenosine-5")
Synonyms pentaphosphate pentasodium [1]
salt; A(5")P5(5")A

CAS Number 4097-04-5 [1]
Molecular Formula C20H29N10022P5-5Na [1]
Molecular Weight 1026.28 g/mol [1]
] ) Adenylate Kinase (AK)
Primary Function o [2][3]
Inhibitor
Storage Temperature -20°C [1]

Key Biological Roles and Signaling Pathways

Ap5A functions as a signaling molecule in various physiological contexts, particularly in the
cardiovascular and nervous systems. Its actions are primarily mediated through its interaction
with specific receptors and its potent inhibition of adenylate kinase.

Adenylate Kinase Inhibition

Ap5A is a highly potent and specific competitive inhibitor of adenylate kinase (AK), an enzyme
crucial for cellular energy homeostasis by catalyzing the reaction 2 ADP = ATP + AMP.[3] By
inhibiting AK, Ap5A prevents the interconversion of adenine nucleotides, making it an
invaluable tool for studying ATP- and ADP-dependent enzymes without the confounding activity
of AK.[3] The inhibition is competitive with respect to both ATP and AMP.
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Reaction Setup

Prepare reaction mix:
Buffer, PEP, NADH, PK, LDH

l

Add varying [ADP]

l

Add fixed [Ap5A]
(for inhibition assay)

Incubation & Initiation

Pre-incubate at 37°C for 5 min

,

Initiate with Adenylate Kinase

Data Acquisit%m & Analysis

Monitor Absorbance at 340 nm

l

Calculate initial velocities (vo)

l

Plot data (e.g., Lineweaver-Burk)

l

Determine Ki

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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